Cas no 1030137-68-8 (2-(3-Nitrophenyl)propan-2-amine)

• Product Name: 2-(3-Nitrophenyl)propan-2-amine
• CAS No: 1030137-68-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2864092
• PubChem ID: 67106610
• Update Time: 2025-11-02

2-(3-Nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• AB68825
• 2-(3-NITROPHENYL)PROPAN-2-AMINE
• 2-(3-Nitrophenyl)propan-2-amine

• Inchi： 1S/C9H12N2O2/c1-9(2,10)7-4-3-5-8(6-7)11(12)13/h3-6H,10H2,1-2H3
• InChI Key： CEZRKQPYDYPVBR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C(C)(C)N)=O

Computed Properties

• Exact Mass: 180.089878g/mol
• Monoisotopic Mass: 180.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.2g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8

Additional information on 2-(3-Nitrophenyl)propan-2-amine

Comprehensive Guide to 2-(3-Nitrophenyl)propan-2-amine (CAS No. 1030137-68-8): Properties, Applications, and Research Insights

2-(3-Nitrophenyl)propan-2-amine (CAS 1030137-68-8) is an organic compound belonging to the class of aromatic amines with a nitro functional group. This compound has gained significant attention in recent years due to its unique structural features and potential applications in various scientific fields. The presence of both amine and nitro groups on the phenyl ring makes it particularly interesting for researchers exploring novel chemical entities.

In the pharmaceutical research sector, compounds like 2-(3-nitrophenyl)propan-2-amine are frequently investigated for their potential biological activities. The nitrophenyl moiety is known to contribute to various pharmacological properties, while the propan-2-amine structure offers opportunities for further molecular modifications. Current trends in drug discovery show increasing interest in such structurally diverse compounds that could lead to new therapeutic agents.

The chemical properties of CAS 1030137-68-8 make it valuable for material science applications as well. Researchers are exploring its use as a building block for advanced materials, particularly in the development of organic semiconductors and conductive polymers. The electron-withdrawing nature of the nitro group combined with the electron-donating amine group creates interesting electronic properties that could be harnessed in optoelectronic devices.

From a synthetic chemistry perspective, 2-(3-nitrophenyl)propan-2-amine serves as an important intermediate in organic synthesis. Its structure allows for various chemical transformations, making it versatile for creating more complex molecules. Recent publications highlight its use in multi-step synthesis routes for biologically active compounds and functional materials.

Analytical characterization of 1030137-68-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The compound's stability under various conditions is currently being investigated to determine its suitability for different experimental setups.

In the context of green chemistry, researchers are examining more sustainable approaches to synthesize 2-(3-nitrophenyl)propan-2-amine. This aligns with current industry trends toward environmentally friendly chemical processes. Recent studies have explored catalytic methods and alternative solvents to reduce the environmental impact of its production.

The safety profile of CAS 1030137-68-8 is an important consideration for researchers. While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed when working with this compound. Material safety data sheets provide detailed information about appropriate storage conditions and handling precautions.

Market analysis indicates growing demand for specialized chemical intermediates like 2-(3-nitrophenyl)propan-2-amine. Pharmaceutical and material science companies are increasingly sourcing high-purity versions of this compound for their research and development programs. Suppliers are responding by offering various grades and quantities to meet different research needs.

Future research directions for 1030137-68-8 may include exploration of its potential in medicinal chemistry, particularly in structure-activity relationship studies. The compound's modular structure allows for systematic modifications that could lead to discoveries in various therapeutic areas. Additionally, its applications in materials science continue to expand as researchers uncover new ways to utilize its unique electronic properties.

For researchers considering working with 2-(3-nitrophenyl)propan-2-amine, it's important to consult recent literature to stay updated on the latest applications and synthetic methods. The compound's versatility ensures it will remain relevant in multiple scientific disciplines, making it a valuable tool for innovation in chemistry and related fields.